Cas no 55049-48-4 (1,2,3-Propanetricarboxylicacid, 2-hydroxy-, potassium sodium salt, hydrate (5:6:6:?))

• Product Name: 1,2,3-Propanetricarboxylicacid, 2-hydroxy-, potassium sodium salt, hydrate (5:6:6:?)
• CAS No: 55049-48-4
• MF: C₁₂H₁₂K₃Na₃O₁₅
• MW: 582.478900909424
• CID: 371691
• PubChem ID: 171403
• Update Time: 2025-04-19

1,2,3-Propanetricarboxylicacid, 2-hydroxy-, potassium sodium salt, hydrate (5:6:6:?) Chemical and Physical Properties

Names and Identifiers

• 1,2,3-Propanetricarboxylicacid, 2-hydroxy-, potassium sodium salt, hydrate (5:6:6:?)
• tripotassium,trisodium,2-hydroxypropane-1,2,3-tricarboxylate,hydrate
• X6T6YN87SU
• Sodium citrate, potassium citrate, citric acid
• Sodium citrate, potassium citrate, citric acid (2:2:1)
• IYKMDRMCUIFHRA-UHFFFAOYSA-H
• 55049-48-4
• DTXSID60203595
• potassium sodium hydrogen citrate
• FT-0698576
• UNII-X6T6YN87SU
• Uralyt-U
• tripotassium;trisodium;2-hydroxypropane-1,2,3-tricarboxylate;hydrate
• CG-120

• Inchi： 1S/2C6H8O7.3K.3Na.H2O/c2*7-3(8)1-6(13,5(11)12)2-4(9)10;;;;;;;/h2*13H,1-2H2,(H,7,8)(H,9,10)(H,11,12);;;;;;;1H2/q;;6*+1;/p-6
• InChI Key： IYKMDRMCUIFHRA-UHFFFAOYSA-H
• SMILES： [K+].[K+].[K+].[Na+].[Na+].[Na+].OC(C(=O)[O-])(CC(=O)[O-])CC(=O)[O-].OC(C(=O)[O-])(CC(=O)[O-])CC(=O)[O-].O

Computed Properties

• Exact Mass: 581.87796
• Monoisotopic Mass: 581.878
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 15
• Heavy Atom Count: 33
• Rotatable Bond Count: 4
• Complexity: 211
• Covalently-Bonded Unit Count: 9
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 282Ų

Experimental Properties

• Boiling Point: 309.6°Cat760mmHg
• Flash Point: 155.2°C
• PSA: 312.74